Cas no 93413-76-4 (1-(Cyano-(4-methoxyphenyl)methyl)cyclohexanol)

1-(Cyano-(4-methoxyphenyl)methyl)cyclohexanol structure
93413-76-4 structure
Product Name:1-(Cyano-(4-methoxyphenyl)methyl)cyclohexanol
CAS No:93413-76-4
MF:C15H19NO2
MW:245.31686425209
MDL:MFCD06658142
CID:61629
PubChem ID:160871157
Update Time:2025-07-03

1-(Cyano-(4-methoxyphenyl)methyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Hydroxycyclohexyl)-2-(4-methoxyphenyl)acetonitrile
    • 1-(cyclohexanol)-(4methoxyphenyl)acetonitrile
    • 1-[2-Amino-1-(4-methoxyphenyl)-ethyl]-cyclohexanol hydrochloride
    • 1-[Cyano(4-methoxyphenyl)methyl]cyclohexanol
    • 1-[Cyano-(p-methoxyphenyl)methyl]cyclohexanol
    • 1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol
    • (1-Hydroxycyclohexyl)(4-methoxyphenyl)acetonitrile
    • [(1-Cyano)-1-(4-Methoxyphenyl)Methyl ] Cyclohexanol
    • 1-(Cyano-(4-methoxyphenyl)methyl)cyclohexanol
    • 1-[Cyano(p-methoxyphenyl)methyl]cyclohexanol
    • 1-[Cyano-(4-methoxyphenyl)methyl]cyclohexanol
    • 1-(Hydroxycyclohexyl)-(4-methoxyphenyl)acetonitrile
    • 1-Hydroxycyclohexyl-(4-methoxyphenyl)acetonitrile
    • 1-Hydroxycyclohexyl)-(4-methoxyphenyl)acetonitrile
    • Venlafaxine Cyano
    • PubChem15651
    • 1-(hydrocyclohexyl)-(4-methoxyphenyl)acetonitrile
    • Benzeneacetonitrile, α-(1-hydroxycyclohexyl)-4-methoxy-, (±)- (ZCI)
    • α-(1-Hydroxycyclohexyl)-4-methoxybenzeneacetonitrile (ACI)
    • (4-Methoxyphenyl)-(1-hydroxycyclohex-1-yl)acetonitrile
    • α-(p-Methoxyphenyl)-α-(1-hydroxycyclohexyl)acetonitrile
    • 1-[cyano(4-methoxyphenyl) methyl]cyclohexanol
    • SCHEMBL1671921
    • AS-37928
    • Benzeneacetonitrile, alpha-(1-hydroxycyclohexyl)-4-methoxy-
    • 1-[cyano(p-methoxyphenyl)methyl] cyclohexanol
    • alpha(1-Hydroxycyclohexyl)-p-methoxyphenylacetonitrile
    • INTERMEDIATE OF VENLAFAXINE
    • CS-0186384
    • 1-[cyano(p-methoxy phenyl)methyl]cyclohexanol
    • (1-hydroxy-cyclohexyl)-(4-methoxy-phenyl)-acetonitrile
    • DB-017889
    • 1[cyano-(4-methoxyphenvl)methyl]cyclohexanol
    • 1-[Cyano-(4-methoxyphenyl)methyl]-cyclohexanol
    • 1-[cyano-(4-methoxy phenyl)methyl]cyclohexanol
    • 2-(1-Hydroxycyclohexyl)-2-(4-methoxyphenyl)acetonitrile, (+/-)-
    • 93413-76-4
    • alpha-(1-Hydroxycyclohexyl)-4-methoxybenzeneacetonitrile
    • KMK8U27KDY
    • DTXSID101257342
    • J-006057
    • ASYJSBPNAIDUHX-UHFFFAOYSA-N
    • Benzeneacetonitrile, alpha-(1-hydroxycyclohexyl)-4-methoxy-, (+/-)-
    • (1-Hydroxycyclohexyl)-(4-methoxyphenyl)aceton itrile
    • AC-572
    • 1-[cyano(4-methoxyphenyl)-methyl]cyclohexanol
    • H1303
    • MFCD06658142
    • AKOS015889694
    • 131801-69-9
    • 1-[cyano(4-methoxy-phenyl)methyl]cyclohexanol
    • BCP08873
    • MDL： MFCD06658142
    • Inchi： 1S/C15H19NO2/c1-18-13-7-5-12(6-8-13)14(11-16)15(17)9-3-2-4-10-15/h5-8,14,17H,2-4,9-10H2,1H3
    • InChI Key： ASYJSBPNAIDUHX-UHFFFAOYSA-N
    • SMILES： N#CC(C1(CCCCC1)O)C1C=CC(OC)=CC=1

Computed Properties

  • Exact Mass: 245.14200
  • Monoisotopic Mass: 245.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.2
  • XLogP3: 3.1

Experimental Properties

  • Color/Form: Colorless and transparent liquid
  • Density: 1.142
  • Melting Point: 125.0 to 129.0 deg-C
  • Boiling Point: 410.146 ºC at 760 mmHg
  • Flash Point: 201.849 ºC
  • Refractive Index: 1.561
  • PSA: 53.25000
  • LogP: 2.99758

1-(Cyano-(4-methoxyphenyl)methyl)cyclohexanol Security Information

1-(Cyano-(4-methoxyphenyl)methyl)cyclohexanol Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-(Cyano-(4-methoxyphenyl)methyl)cyclohexanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019113889-1g
2-(1-Hydroxycyclohexyl)-2-(4-methoxyphenyl)acetonitrile
 93413-76-4 95%
1g
 $231.28 2023-08-31
Alichem
A019113889-5g
2-(1-Hydroxycyclohexyl)-2-(4-methoxyphenyl)acetonitrile
 93413-76-4 95%
5g
 $742.35 2023-08-31
Chemenu
CM203298-5g
2-(1-Hydroxycyclohexyl)-2-(4-methoxyphenyl)acetonitrile
 93413-76-4 95%
5g
 $369 2021-06-15
abcr
AB285018-1 g
(1-Hydroxy-cyclohexyl)-(4-methoxy-phenyl)-acetonitrile; 97%
 93413-76-4
1g
 €143.00 2022-06-11
abcr
AB285018-5 g
(1-Hydroxy-cyclohexyl)-(4-methoxy-phenyl)-acetonitrile; 97%
 93413-76-4
5g
 €444.80 2022-06-11
SHANG HAI XIAN DING Biotechnology Co., Ltd.
H1303-5g
1-(Cyano-(4-methoxyphenyl)methyl)cyclohexanol
 93413-76-4 98.0%(LC&N)
5g
 ￥1765.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
H1303-1g
1-(Cyano-(4-methoxyphenyl)methyl)cyclohexanol
 93413-76-4 98.0%(LC&N)
1g
 ￥450.0 2022-05-30
Chemenu
CM203298-5g
2-(1-Hydroxycyclohexyl)-2-(4-methoxyphenyl)acetonitrile
 93413-76-4 95%
5g
 $369 2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H834694-250mg
(1-Hydroxycyclohexyl)(4-methoxyphenyl)acetonitrile
 93413-76-4 98%
250mg
 ￥168.00 2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H834694-1g
(1-Hydroxycyclohexyl)(4-methoxyphenyl)acetonitrile
 93413-76-4 98%
1g
 ￥640.00 2022-10-10

1-(Cyano-(4-methoxyphenyl)methyl)cyclohexanol Production Method

Production Method 1

104-47-2 104-47-2
93413-76-4 93413-76-4
Reaction Conditions
1.1 Solvents: 1-Butanol ;  5 min, -5 - 0 °C
1.2 Catalysts: Potassium hydroxide Solvents: Water ;  1.5 h, -5 - 0 °C
1.3 Reagents: Acetic acid ;  pH 6 - 7, -5 - 0 °C
Reference
A process for the preparation of [cyano(methoxyphenyl)methyl]cyclohexanol
, India, , ,

Production Method 2

104-47-2 104-47-2
93413-76-4 93413-76-4
Reaction Conditions
1.1 Catalysts: Sodium hydroxide ,  Tetrabutylammonium hydrogen sulfate Solvents: Water
Reference
Process for the preparation of 1-[cyano(aryl)methyl]cyclohexanols by the aldol condensation of phenylacetonitriles with cyclohexanone
, United States, , ,

Production Method 3

104-47-2 104-47-2
93413-76-4 93413-76-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide ;  1 h, 25 - 30 °C; 30 °C → 10 °C
1.2 Solvents: Methanol ;  0 - 10 °C; 50 - 60 min, 0 - 10 °C; 6 h, 0 - 10 °C
Reference
Process for the preparation of an intermediate for venlafaxine
, India, , ,

Production Method 4

104-47-2 104-47-2
93413-76-4 93413-76-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Tetrabutylammonium bromide Solvents: Methanol ,  Water ;  15 h, 25 - 30 °C
Reference
Simple and an efficient method for the synthesis of 1-[2-dimethylamino-1-(4-methoxyphenyl)-ethyl]-cyclohexanol hydrochloride: (±) venlafaxine racemic mixtures
Basappa; Kavitha, C. V.; Rangappa, K. S., Bioorganic & Medicinal Chemistry Letters, 2004, 14(12), 3279-3281

Production Method 5

104-47-2 104-47-2
93413-76-4 93413-76-4
Reaction Conditions
1.1 Catalysts: Tetrabutylammonium chloride ,  Sodium hydroxide Solvents: Water
Reference
Process for the preparation of substituted phenylacetonitriles via the aldol reaction of cyclohexanone with phenylacetonitriles in the presence of a base
, World Intellectual Property Organization, , ,

Production Method 6

104-47-2 104-47-2
93413-76-4 93413-76-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Polyethylene glycol Solvents: Water ;  rt; 5 h, 50 °C
Reference
Green method for industrially producing venlafaxine hydrochloride
, China, , ,

Production Method 7

104-47-2 104-47-2
93413-76-4 93413-76-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Water ;  rt → 15 °C; 30 min, 15 - 18 °C
1.2 30 min, 15 - 18 °C; 3 h, 15 - 18 °C
Reference
Process and phase-transfer catalysts for the electrophilic condensation of substituted phenylacetonitriles with cyclic ketones to give substituted phenylhydroxynitriles
, World Intellectual Property Organization, , ,

Production Method 8

104-47-2 104-47-2
93413-76-4 93413-76-4
Reaction Conditions
1.1 Catalysts: Zinc nitrate ,  Aluminum nitrate nonahydrate ,  Lithium fluoride Solvents: Pyridine ;  rt; 30 min, rt; rt → 60 °C; 2 h, 60 °C
Reference
Preparation method of pharmaceutical intermediate of desmethylvenlafaxine or venlafaxine under catalysis of hydrotalcite material
, China, , ,

Production Method 9

104-47-2 104-47-2
93413-76-4 93413-76-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Water ;  rt → 15 °C; 30 min, 15 °C
1.2 30 min, 15 °C; 4 h, 15 °C
Reference
Improved synthesis of 1-[2-amino-1-(4-methoxyphenyl)-ethyl]-cyclohexanol
Chen, Wei; Pan, Yi; Tao, Yong, Jingxi Huagong Zhongjianti, 2009, 39(3), 45-46

Production Method 10

104-47-2 104-47-2
93413-76-4 93413-76-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ;  -5 - 0 °C; 2 - 4 h, -5 - 0 °C
Reference
An improved process for the preparation of venlafaxine
, India, , ,

Production Method 11

104-47-2 104-47-2
93413-76-4 93413-76-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Methanol ,  Water ;  0 °C; 6 h, 25 - 30 °C
Reference
Synthesis and crystal structure of 1-(cyano-(4-methoxyphenyl)methyl)cyclohexyl acetate
Mantelingu, K.; Kavitha, C. V.; Rangappa, K. S.; Naveen, S.; Sridhar, M. A.; et al, Molecular Crystals and Liquid Crystals, 2007, 469, 121-129

Production Method 12

104-47-2 104-47-2
93413-76-4 93413-76-4
Reaction Conditions
1.1 Catalysts: Sodium hydroxide ,  Tetrabutylammonium hydrogen sulfate Solvents: Water ;  rt → 0 °C; 15 °C
1.2 10 min, < 15 °C
1.3 Solvents: Water ;  2 h
Reference
Process for the preparation of 2-(1-hydroxycyclohexyl)-2-phenylacetonitriles from cyclohexanone and the nucleophilic addition of phenylacetonitriles in the presence of base and phase-transfer catalysts
, India, , ,

Production Method 13

104-47-2 104-47-2
93413-76-4 93413-76-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Water ;  30 min, 0 °C
1.2 0 °C; 0 °C → 15 °C; 1 h, 15 °C
1.3 Solvents: Water ;  1 h, rt
1.4 Solvents: Water ;  neutralized, rt
Reference
An efficient and green protocol for the preparation of cycloalkanols: a practical synthesis of venlafaxine
Chavan, Subhash P.; Khobragade, Dushant A.; Kamat, Subhash K.; Sivadasan, Latha; Balakrishnan, Kamalam; et al, Tetrahedron Letters, 2004, 45(39), 7291-7295

Production Method 14

104-47-2 104-47-2
93413-76-4 93413-76-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Methanol ,  Water ;  15 h, rt
Reference
Preparation of oxo-aza-spiro undecane derivatives as modulators of JAK-STAT pathway for the treatment of diseases
, United States, , ,

Production Method 15

104-47-2 104-47-2
93413-76-4 93413-76-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Tetrabutylammonium bromide Solvents: Methanol ,  Water ;  15 h, rt
Reference
Screening of quinoline, 1,3-benzoxazine, and 1,3-oxazine-based small molecules against isolated methionyl-tRNA synthetase and A549 and HCT116 cancer cells including an in silico binding mode analysis
Bharathkumar, Hanumantharayappa; Mohan, Chakrabhavi Dhananjaya; Rangappa, Shobith; Kang, Taehee; Keerthy, H. K.; et al, Organic & Biomolecular Chemistry, 2015, 13(36), 9381-9387

Production Method 16

104-47-2 104-47-2
93413-76-4 93413-76-4
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ;  30 min, 0 - 3 °C; 3 °C → -5 °C
1.2 3.5 h, -6 - -5 °C
Reference
Synthesis of venlafaxine hydrochloride
Lu, Xiao-yi; Wu, Wen-liang; Zhang, Qi-ming; Dong, Dao-min, Zhejiang Huagong, 2011, 42(5), 9-11

Production Method 17

104-47-2 104-47-2
93413-76-4 93413-76-4
Reaction Conditions
1.1 rt → 16 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  1.5 h, 16 °C
Reference
Method of preparation of α-(1-hydroxycyclhexyl)-α-(4-methoxyphenyl)acetonitrile
, Italy, , ,

Production Method 18

104-47-2 104-47-2
93413-76-4 93413-76-4
Reaction Conditions
1.1 Reagents: Sodium methoxide Catalysts: Tetrabutylammonium bromide ;  15 h, 25 - 30 °C
Reference
Synthesis and molecular structure analysis of venlafaxine intermediate and its analog
Kavitha, C. V.; Lakshmi, S.; Basappa; Mantelingu, K.; Sridhar, M. A.; et al, Journal of Chemical Crystallography, 2005, 35(12), 957-963

Production Method 19

104-47-2 104-47-2
93413-76-4 93413-76-4
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Methanol ;  rt → -2 °C; -2 °C; 2 - 3 h, -2 - 2 °C; 6 h, -2 - 2 °C
Reference
Process for preparation of substituted aryl acetonitrile derivatives
, India, , ,

Production Method 20

104-47-2 104-47-2
93413-76-4 93413-76-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Water ;  rt → 0 °C; 1 h, 0 - 5 °C
1.2 15 - 20 °C; 3 - 4 h, 20 °C
Reference
Preparation of venlafaxine from 4-methoxyphenylacetonitrile
, China, , ,

1-(Cyano-(4-methoxyphenyl)methyl)cyclohexanol Raw materials

1-(Cyano-(4-methoxyphenyl)methyl)cyclohexanol Preparation Products

1-(Cyano-(4-methoxyphenyl)methyl)cyclohexanol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:93413-76-4)(1-Hydroxycyclohexyl)(4-methoxyphenyl)acetonitrile, ≥ 98.0%
Order Number:LE17617;LE5710713
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
(CAS:93413-76-4)1-[Cyano(4-methoxyphenyl)methyl]cyclohexanol
Order Number:JH293
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com

1-(Cyano-(4-methoxyphenyl)methyl)cyclohexanol Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

1-(Cyano-(4-methoxyphenyl)methyl)cyclohexanol Related Literature

Related Categories

93413-76-4 (1-(Cyano-(4-methoxyphenyl)methyl)cyclohexanol) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:93413-76-4)(1-Hydroxycyclohexyl)(4-methoxyphenyl)acetonitrile, ≥ 98.0%
LE17617;LE5710713
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Shanghai Jinhuan Chemical CO., LTD.
(CAS:93413-76-4)1-[Cyano(4-methoxyphenyl)methyl]cyclohexanol
JH293
Purity:98.00%
Quantity:25kg
Price ($):Inquiry
Email